2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(2,6-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-9-5-4-7(6-8(9)13(17)18)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18)
• InChI Key: RPOXAUQRVXMGEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=C(C=C2)Cl)C(=O)O)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID20689699
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261991-18-7

Description

2-Chloro-5-(2,6-difluorophenyl)benzoic acid (2C-5DFPBA) is an organic compound belonging to the class of benzoic acids. It is a white, crystalline solid with a molecular formula of C7H4ClF2O2 and a molecular weight of 198.55. 2C-5DFPBA is a widely used reagent in organic synthesis, as it is relatively inexpensive and has a wide range of applications.

Mechanism of Action

2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% is an organic acid, and its mechanism of action is primarily due to its acidic nature. It can act as a proton donor in acid-base reactions, and it can also act as a Lewis acid, accepting an electron pair from a Lewis base. Additionally, 2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% can act as a nucleophile, attacking electrophilic substrates.
Biochemical and Physiological Effects
2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% is not known to have any direct biochemical or physiological effects. However, depending on the application, it can be used as a starting material for the synthesis of compounds with known biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% is a relatively inexpensive reagent and is widely available, making it an attractive option for laboratory experiments. Additionally, it is relatively easy to synthesize and can be used in a wide range of reactions. However, it is also a relatively volatile compound, so it must be handled and stored with care.

Future Directions

The future directions for 2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% are vast. It can be used in the synthesis of novel organic compounds, as a starting material for the synthesis of pharmaceuticals, and as a reagent in the synthesis of polymers. Additionally, it can be used in the synthesis of fluorescent dyes, as a catalyst in organic reactions, and as a reagent in the synthesis of organic semiconductors. Additionally, it could be used in the development of new analytical techniques, such as electrochemical sensing, or in the development of new materials, such as organic light emitting diodes.

Synthesis Methods

The synthesis of 2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% is typically achieved through the reaction of 2,6-difluorobenzoic acid and chloroacetic acid in an aqueous solution. This reaction is carried out at elevated temperatures, typically between 80 and 100°C. The reaction can be catalyzed by an acid such as sulfuric acid, hydrochloric acid, or phosphoric acid. The reaction is typically complete within 1-2 hours, and the product is isolated by filtration and dried.

Scientific Research Applications

2-Chloro-5-(2,6-difluorophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of novel organic compounds, as a starting material for the synthesis of pharmaceuticals, and as a reagent in the synthesis of polymers. Additionally, it has been used in the synthesis of fluorescent dyes, as a catalyst in organic reactions, and as a reagent in the synthesis of organic semiconductors.